Cas no 4522-93-4 (Ethyl pentafluorobenzoate)
Ethyl pentafluorobenzoate structure
Product Name:Ethyl pentafluorobenzoate
CAS No:4522-93-4
MF:C9H5F5O2
MW:240.126820325851
MDL:MFCD00039211
CID:85078
PubChem ID:87575496
Update Time:2025-04-18
Ethyl pentafluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2,3,4,5,6-pentafluorobenzoate
- Pentafluorobenzoic acid ethyl ester
- Ethyl Pentafluorobenzoate
- Ethyl Perfluorobenzoate
- Perfluorobenzoic Acid Ethyl Ester
- DFUDMSIRGGTHGI-UHFFFAOYSA-N
- 2,3,4,5,6-pentafluoro-benzoic acid ethyl ester
- Benzoic acid, pentafluoro-, ethyl ester
- ETHYLPENTAFLUOROBENZOATE
- Ethyl pentafluorobenzoate 98%
- RARECHEM AL BI 0017
- Pentafluorobenzoic aci
- SCHEMBL196046
- AKOS002723487
- DTXSID20196439
- CS-0312601
- NS00031503
- EINECS 224-854-0
- 2,3,4,5,6-pentafluoro benzoic acid
- FT-0635342
- Ethyl 2,3,4,5,6-pentafluorobenzoate #
- PS-10064
- Pentafluorobenzoic acid, ethyl ester
- Benzoic acid, 2,3,4,5,6-pentafluoro-, ethyl ester
- MFCD00039211
- P1419
- 4522-93-4
- D92126
- STL555046
- BBL101250
- DB-051283
- Ethyl pentafluorobenzoate
-
- MDL： MFCD00039211
- Inchi： 1S/C9H5F5O2/c1-2-16-9(15)3-4(10)6(12)8(14)7(13)5(3)11/h2H2,1H3
- InChI Key： DFUDMSIRGGTHGI-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=C(C=1C(=O)OCC)F)F)F)F
- BRN： 2054770
Computed Properties
- Exact Mass: 240.02100
- Monoisotopic Mass: 240.021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 87.7-88.0 ºC (20 Torr)
- Flash Point: 99.2±29.6 ºC,
- Refractive Index: n20/D 1.428(lit.)
- Solubility: Almost insoluble (0.013 g/l) (25 º C),
- PSA: 26.30000
- LogP: 2.55880
- Solubility: Uncertain
- Sensitiveness: Sensitive to humidity
Ethyl pentafluorobenzoate Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H227-H315-H319
- Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S23;S26;S36
- Risk Phrases：R36/37/38
- HazardClass：FLAMMABLE
Ethyl pentafluorobenzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Ethyl pentafluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096759-500g |
Ethyl 2,3,4,5,6-pentafluorobenzoate |
4522-93-4 | 95% | 500g |
$691.20 | 2023-09-01 | |
| Fluorochem | 006123-1g |
Ethyl pentafluorobenzoate |
4522-93-4 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 006123-5g |
Ethyl pentafluorobenzoate |
4522-93-4 | 98% | 5g |
￡17.00 | 2022-03-01 | |
| Fluorochem | 006123-25g |
Ethyl pentafluorobenzoate |
4522-93-4 | 98% | 25g |
￡45.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156372-1g |
Ethyl pentafluorobenzoate |
4522-93-4 | >98.0%(GC) | 1g |
¥47.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156372-25G |
Ethyl pentafluorobenzoate |
4522-93-4 | >98.0%(GC) | 25g |
¥537.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156372-5G |
Ethyl pentafluorobenzoate |
4522-93-4 | >98.0%(GC) | 5g |
¥148.90 | 2023-09-03 | |
| Apollo Scientific | PC3248-5g |
Ethyl pentafluorobenzoate |
4522-93-4 | 98% | 5g |
£15.00 | 2025-02-21 | |
| Apollo Scientific | PC3248-10g |
Ethyl pentafluorobenzoate |
4522-93-4 | 98% | 10g |
£20.00 | 2025-02-21 | |
| Apollo Scientific | PC3248-50g |
Ethyl pentafluorobenzoate |
4522-93-4 | 98% | 50g |
£64.00 | 2025-02-21 |
Ethyl pentafluorobenzoate Related Literature
-
1. Metal carbonyl chemistry. Part XII. Reactions of metal carbonyl anions with some perfluoroaromatic compoundsB. L. Booth,R. N. Haszeldine,M. B. Taylor J. Chem. Soc. A 1970 1974
-
Anastasia M. Cheplakova,Konstantin A. Kovalenko,Denis G. Samsonenko,Andrey S. Vinogradov,Victor M. Karpov,Vyacheslav E. Platonov,Vladimir P. Fedin CrystEngComm 2019 21 2524
-
3. Electrochemical reduction of fluorinated aromatic carboxylic acidsF. G. Drakesmith J. Chem. Soc. Perkin Trans. 1 1972 184
-
4. Synthesis of the farnesyl ether 2,3,5-trifluoro-6-hydroxy-4-[(E,E?)-3,7,11-trimethyldodeca-2,6,10-trien-1-yloxy]nitrobenzene, and related compounds containing a substituted hydroxytrifluorophenyl residue: novel inhibitors of protein farnesyltransferase, geranylgeranyltransferase I and squalene synthaseJonathan H. Marriott,Amelia M. Moreno Barber,Ian R. Hardcastle,Martin G. Rowlands,Rachel M. Grimshaw,Stephen Neidle,Michael Jarman J. Chem. Soc. Perkin Trans. 1 2000 4265
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5. Chemistry of the metal carbonyls. Part XXXVIII. Reactions of dicarbonyl-π-cyclopentadienylferrate(–II) with polyfluoroaromatic compoundsM. I. Bruce,F. G. A. Stone J. Chem. Soc. A 1966 1837
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